Cas no 2228169-60-4 (1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene)

• Product Name: 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene
• CAS No: 2228169-60-4
• MF: C₉H₉BrFN₃O
• MW: 274.08966422081
• CID: 6054850
• PubChem ID: 165803790
• Update Time: 2025-07-18

1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene
• 2228169-60-4
• EN300-1904259

• Inchi： 1S/C9H9BrFN3O/c1-15-9-6(2-3-13-14-12)4-7(10)5-8(9)11/h4-5H,2-3H2,1H3
• InChI Key： ZPRRBYYASROJBT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCN=[N+]=[N-])OC)F

Computed Properties

• Exact Mass: 272.99130g/mol
• Monoisotopic Mass: 272.99130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene

1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene (CAS No. 2228169-60-4): A Comprehensive Overview

1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene (CAS No. 2228169-60-4) is a versatile organic compound with a unique combination of functional groups, making it a valuable intermediate in various synthetic pathways, particularly in the fields of medicinal chemistry and materials science. This compound features an azide group, a bromine atom, a fluorine atom, and a methoxy group, each contributing to its diverse reactivity and potential applications.

The azide group in 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene is a key functional moiety that can undergo a variety of chemical transformations. One of the most notable reactions is the Staudinger reduction, which converts azides to amines. This reaction is widely used in the synthesis of complex organic molecules and peptides. Additionally, the azide group can participate in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is highly efficient and selective for the formation of 1,2,3-triazoles. These triazoles are important scaffolds in drug discovery and materials science due to their stability and bioactivity.

The presence of a bromine atom in 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene provides an excellent leaving group for various substitution and elimination reactions. Brominated compounds are often used as intermediates in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The bromine atom can be readily replaced by other functional groups through nucleophilic substitution reactions, such as those involving organometallic reagents like Grignard reagents or organolithium compounds. This versatility makes 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene a valuable starting material for synthetic chemists.

The fluorine atom in 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene imparts unique electronic and steric properties to the molecule. Fluorinated compounds are known for their enhanced lipophilicity and metabolic stability, which are crucial factors in drug design. The introduction of fluorine atoms can significantly improve the pharmacokinetic properties of drug candidates, leading to better bioavailability and reduced toxicity. Recent studies have shown that fluorinated analogs of existing drugs often exhibit improved efficacy and safety profiles, making them attractive targets for medicinal chemistry research.

The methoxy group in 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene contributes to the overall polarity and solubility of the molecule. Methoxy groups are common functional groups in natural products and synthetic compounds, often playing a role in modulating biological activity. In medicinal chemistry, methoxy groups can enhance the binding affinity of ligands to their target proteins by forming hydrogen bonds or hydrophobic interactions. Additionally, methoxy groups can influence the electronic properties of aromatic rings, affecting their reactivity and stability.

1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene has been utilized in several recent studies to explore its potential applications in drug discovery and materials science. For instance, researchers have employed this compound as a building block for the synthesis of novel antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2. The combination of azide and bromine functionalities allows for the rapid assembly of diverse molecular libraries through combinatorial chemistry approaches, facilitating high-throughput screening for bioactive compounds.

In materials science, 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene has shown promise as a precursor for the synthesis of functional polymers with tunable properties. The azide group can be used to introduce cross-linking sites or reactive functionalities into polymer chains via click chemistry reactions. The resulting polymers exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them suitable for applications in coatings, adhesives, and biomedical devices.

The synthesis of 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene typically involves multi-step procedures that leverage well-established organic transformations. One common approach starts with the bromination of 3-fluoroanisole followed by alkylation with 2-bromopropanol to introduce the methoxy group. Subsequent conversion of the alcohol to an azide using trimethylsilyl azide (TMSN₃) under mild conditions yields the desired product. This synthetic route is scalable and can be adapted to produce gram quantities of high-purity material suitable for both research and industrial applications.

In conclusion, 1-(2-azidoethyl)-5-bromo-3-fluoro-2-methoxybenzene (CAS No. 2228169-60-4) is a multifunctional organic compound with significant potential in various scientific disciplines. Its unique combination of functional groups offers a wide range of chemical transformations and applications, making it an essential intermediate for synthetic chemists working on drug discovery projects or advanced materials development.